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Compound of Interest

Compound Name: Tetrahexylammonium iodide

Cat. No.: B1219573 Get Quote

An In-depth Technical Guide on the Physicochemical Properties of Tetrahexylammonium
Iodide

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physical properties of chemical compounds is fundamental. This guide provides a

detailed overview of the melting and boiling points of Tetrahexylammonium iodide, including

experimental protocols for their determination.

Physicochemical Data of Tetrahexylammonium
Iodide
Tetrahexylammonium iodide is a quaternary ammonium salt that exists as a white to beige

crystalline powder at room temperature.[1][2][3] Its key physical properties are summarized

below.
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Property Value Source(s)

Melting Point 99-101 °C [2][3][4][5]

101.0-106.0 °C [1]

99°C to 105°C [6]

102-106 °C [7]

99 - 103 °C [8]

Boiling Point Not Applicable (Decomposes) [4]

The boiling point for Tetrahexylammonium iodide is not reported as it is a salt that is

expected to decompose at higher temperatures before it can reach a boiling point.[4] Studies

on similar tetraalkylammonium iodides indicate that thermal decomposition is a key

characteristic of this class of compounds.[9]

Experimental Protocol: Melting Point Determination
The melting point of a solid is the temperature at which it transitions from a solid to a liquid

state. For a pure crystalline solid, this transition occurs over a narrow temperature range. The

following is a generalized protocol for determining the melting point of Tetrahexylammonium
iodide using a capillary melting point apparatus.

Materials:

Tetrahexylammonium iodide sample

Capillary tubes (sealed at one end)

Melting point apparatus (e.g., Mel-Temp or similar)

Mortar and pestle (if sample is not a fine powder)

Spatula

Procedure:
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Sample Preparation:

Ensure the Tetrahexylammonium iodide sample is completely dry, as moisture can

depress the melting point.[10]

If the sample consists of large crystals, gently pulverize a small amount into a fine powder

using a mortar and pestle.[10]

Loading the Capillary Tube:

Press the open end of a capillary tube into the powdered sample, forcing a small amount

of the solid into the tube.[10][11]

Invert the tube and tap it gently on a hard surface to pack the solid into the sealed end.[10]

Alternatively, drop the tube through a long, narrow glass tube to facilitate packing.[10]

The packed sample height should be approximately 2-3 mm.[10]

Melting Point Measurement:

Place the loaded capillary tube into the sample holder of the melting point apparatus.[12]

If the approximate melting point is known (around 100°C for Tetrahexylammonium
iodide), set the heating rate to be rapid until the temperature is about 15-20°C below the

expected melting point.[10][12]

Decrease the heating rate to approximately 1-2°C per minute as you approach the

expected melting point.[13] A slow heating rate is crucial for an accurate measurement.

[13]

Observe the sample through the magnifying lens.

Record the temperature at which the first droplet of liquid appears (the beginning of the

melting range).[13]

Continue to heat slowly and record the temperature at which the last solid crystal melts

(the end of the melting range).[13]
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Data Recording and Interpretation:

The recorded melting point should be reported as a range from the temperature of initial

melting to the temperature of complete melting.

A narrow melting range (e.g., 0.5-1.0°C) is indicative of a pure compound.[11][13] A broad

melting range suggests the presence of impurities.[12][13]

Logical Workflow for Melting Point Determination
The following diagram illustrates the logical workflow for the experimental determination of the

melting point of a chemical compound like Tetrahexylammonium iodide.
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Sample Preparation

Capillary Loading

Measurement

Data Recording

Result

Obtain Dry Sample

Pulverize if Necessary

Load Sample into Capillary Tube

Pack Sample to 2-3 mm Height

Place Tube in Apparatus

Rapid Heating to ~15-20°C below MP

Slow Heating (1-2°C/min)

Record T_initial (First Liquid)

Record T_final (All Liquid)

Report Melting Point as T_initial - T_final

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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